Cas no 90937-19-2 (Bis(5-methylhexyl) Phthalate)

Bis(5-methylhexyl) Phthalate Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(5-methylhexyl) ester
• Bis(5-methylhexyl) Phthalate
• Bis(5-methylhexyl) Phthalate-3,4,5,6-d4
• Diisoheptyl phthalate
• CHEMBL1893293
• bis(5-methylhexyl) benzene-1,2-dicarboxylate
• D-5-Mhp
• 9JJP9B98FG
• Phthalic acid, bis-5-methylhexyl ester
• CAS-71888-89-6
• NCGC00164154-01
• DSSTox_CID_9017
• AKOS025295308
• 41451-28-9
• DSSTox_RID_78662
• DSSTox_GSID_29017
• NCGC00258495-01
• starbld0030002
• 71888-89-6
• JAYFLEX 77
• UNII-9JJP9B98FG
• SCHEMBL36588
• NCGC00164154-02
• NS00062095
• 1,2-Benzenedicarboxylic acid, diisoheptyl ester
• 1,2-Benzenedicarboxylic acid, bis(5-methylhexyl) ester (9CI); Phthalic acid, bis(5-methylhexyl) ester (7CI); Bis(5-methylhexyl) phthalate; Diisoheptyl phthalate
• RKELNIPLHQEBJO-UHFFFAOYSA-N
• 90937-19-2
• Bis(5-methylhexyl) phthalate #
• 1,2-BENZENEDICARBOXYLIC ACID, 1,2-DIISOHEPTYL ESTER
• Di-(5-methylhexyl)phthalate
• DTXSID30872297
• FT-0707070
• Tox21_200941
• Diisoheptylphthalate
• +Expand

• InChIKey： RKELNIPLHQEBJO-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H34O4/c1-17(2)11-7-9-15-25-21(23)19-13-5-6-14-20(19)22(24)26-16-10-8-12-18(3)4/h5-6,13-14,17-18H,7-12,15-16H2,1-4H3
• SMILES： CC(C)CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCC(C)C

Computed Properties

• Exact Mass: 362.24570956g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 14
• Monoisotopic Mass: 362.24570956g/mol
• Heavy Atom Count: 26
• Complexity: 365
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 363.6±10.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 192.4±8.5 °C
• Density: 1.0±0.1 g/cm3